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Compound of Interest

Compound Name: 4-Chloro-2,3-difluorophenol
CAS No.: 1261634-63-2
Cat. No.: B1459376
Get Quote
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Executive Summary

4-Chloro-2,3-difluorophenol (CAS: 1261634-63-2) is a specialized halogenated aromatic
intermediate critical to the development of high-potency pharmaceuticals and agrochemicals.[1]
[2] Its structural uniqueness lies in the specific arrangement of fluorine and chlorine atoms,
which imparts distinct electronic and steric properties—specifically, the modulation of pKa and
lipophilicity (LogP) compared to non-fluorinated phenols. This guide provides a comprehensive
technical analysis of its physicochemical profile, synthetic pathways, and handling protocols for
research and development applications.[3]

Molecular Identity & Structural Analysis[4]

The compound features a phenol core substituted with fluorine atoms at the 2 and 3 positions
and a chlorine atom at the 4 position. This "crowded" substitution pattern significantly alters the
electron density of the aromatic ring, enhancing metabolic stability by blocking the typically
reactive para position.
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Parameter Technical Detail
Chemical Name 4-Chloro-2,3-difluorophenol
CAS Registry Number 1261634-63-2

ngcontent-ng-c176312016="" _nghost-ng-

Molecular Formula ¢3009799073="" class="inline ng-star-inserted">
Molecular Weight 164.54 g/mol

SMILES Oclc(F)c(F)c(Clhccl

InChl Key HVLUXBQZVNQLTE-UHFFFAOYSA-N

[LI[21[4][516][71[8][°] * OH Group: H-bond

donor/acceptor (Acidic)s F (C2, C3): Strong
Structural Features ] ) )

electron-withdrawing (Inductive effect)s Cl (C4):

Lipophilic bulk, metabolic blocker

Physicochemical Profile

The following data aggregates experimental observations and high-confidence predictive
models essential for formulation and medicinal chemistry optimization.

Core Physical Properties[12]
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Property Value Source/Note

Observed in analogs; SDS

Physical State Solid (Crystalline powder
Y (Cry P ) data [1, 2]

Experimental value not

_ reported in standard
) ) N/A (Predicted range: 40—60 )
Melting Point °C) databases; estimated based
on 4-chloro-3-fluorophenol (mp

54-56°C).

- ) ] Extrapolated from
Boiling Point ~214 °C (Predicted) N
chlorophenol boiling curves.

Hydrophobic halogen
Solubility (Water) Low (<1 mg/mL) substituents reduce agueous

solubility.

Soluble in DMSO, Methanol,
Solubility (Organic) High Dichloromethane, Ethyl
Acetate.

Electronic & Lipophilic Parameters (SAR Drivers)

 Acidity (pKa): The presence of two fluorine atoms ortho/meta to the hydroxyl group exerts a
strong electron-withdrawing inductive effect (-I), stabilizing the phenoxide anion.

[¢]

Phenol pKa: ~10.0[7]

o

4-Chlorophenol pKa: 9.4

o

4-Chloro-2,3-difluorophenol pKa (Predicted):~7.8 — 8.2

[¢]

Implication: It is significantly more acidic than phenol, affecting its ionization state at
physiological pH (7.4).

 Lipophilicity (LogP): The chlorine atom at C4 is a major contributor to lipophilicity, aiding
membrane permeability.
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o Predicted XLogP:2.4 [3]

o Implication: Suitable for CNS-active drug scaffolds where blood-brain barrier penetration is
required.

Synthetic Pathways & Manufacturing[3][8]

The synthesis of 4-Chloro-2,3-difluorophenol typically employs Electrophilic Aromatic
Substitution (EAS). The hydroxyl group (OH) is a strong ortho/para director. However, the 2-
and 3-positions are already occupied by fluorine. The 4-position (para to OH) is electronically
activated and sterically accessible, making it the preferred site for chlorination.

Synthesis Workflow (Graphviz)
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Figure 1: Regioselective chlorination of 2,3-difluorophenol. The hydroxyl group directs the
incoming chlorine preferentially to the para-position (C4), which is less sterically hindered than
the remaining ortho-position (C6).

Experimental Protocol (General Procedure)

Note: This is a generalized protocol based on standard chlorination chemistry for fluorophenols.

» Dissolution: Dissolve 2,3-difluorophenol (1.0 eq) in a non-polar solvent (e.g.,
Dichloromethane or Chloroform) to minimize phenol ionization.

e Chlorination: Add Sulfuryl Chloride (

, 1.05 eq) dropwise at 0°C.
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o Why:
is milder than elemental chlorine gas and provides better regiocontrol.
e Reaction: Stir at room temperature for 2—4 hours. Monitor via TLC or HPLC.[9]
e Quench: Quench with water/sodium bicarbonate solution.
 Purification: Extract with organic solvent, dry over

, and recrystallize (if solid) or distill (if liquid) to separate the 4-chloro isomer from any 6-
chloro byproduct.

Analytical Characterization

To validate the identity of 4-Chloro-2,3-difluorophenol, the following spectral signatures are
diagnostic:

e HNMR (DMSO-
):
o ~10.5 ppm (s, 1H, -OH)

o ~7.0-7.4 ppm (m, 2H, Aromatic protons at C5 and C6). Note: The coupling pattern will be
complex due to H-F and H-H coupling.

e FNMR:

o Two distinct signals corresponding to F2 and F3. The F-F coupling and F-H coupling will
result in multiplet splitting.

e Mass Spectrometry (MS):
o M-H (Negative Mode): 162.9 m/z.[4]
o Isotope Pattern: A characteristic 3:1 ratio for the M and M+2 peaks due to the

Cl and

Cl isotopes.
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Safety, Stability & Handling

Hazard Classification (GHS):

o Acute Toxicity: Harmful if swallowed (H302), in contact with skin (H312), or inhaled (H332).
e [Irritation: Causes skin irritation (H315) and Serious Eye Damage (H318).

e Target Organ: May cause respiratory irritation (H335).[10]

Handling Protocol:

o PPE: Wear nitrile gloves, lab coat, and safety goggles/face shield (critical due to eye damage
risk).

o Ventilation: All operations involving heating or dust generation must be performed in a
chemical fume hood.

o Storage: Store in a cool, dry place under inert gas (Argon/Nitrogen) if possible, as phenols
can oxidize over time, turning pink/brown.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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